Cas no 51984-63-5 (5-Chloro-6-methylpyridin-3-ol)
5-Chloro-6-methylpyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-6-methylpyridin-3-ol
-
- MDL: MFCD16610476
- Inchi: 1S/C6H6ClNO/c1-4-6(7)2-5(9)3-8-4/h2-3,9H,1H3
- InChI Key: UOTFASKFEUWXOQ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CN=C1C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
Experimental Properties
- Density: 1.313±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (16 g/l) (25 º C),
5-Chloro-6-methylpyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024000463-250mg |
3-Chloro-5-hydroxy-2-methylpyridine |
51984-63-5 | 97% | 250mg |
$242.92 | 2023-09-01 | |
| Alichem | A024000463-1g |
3-Chloro-5-hydroxy-2-methylpyridine |
51984-63-5 | 97% | 1g |
$603.11 | 2023-09-01 | |
| Chemenu | CM171865-1g |
5-chloro-6-methylpyridin-3-ol |
51984-63-5 | 98% | 1g |
$380 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VK131-50mg |
5-Chloro-6-methylpyridin-3-ol |
51984-63-5 | 98% | 50mg |
443.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VK131-200mg |
5-Chloro-6-methylpyridin-3-ol |
51984-63-5 | 98% | 200mg |
1115.0CNY | 2021-08-04 | |
| Chemenu | CM171865-250mg |
5-chloro-6-methylpyridin-3-ol |
51984-63-5 | 98% | 250mg |
$189 | 2024-07-15 | |
| Chemenu | CM171865-1g |
5-chloro-6-methylpyridin-3-ol |
51984-63-5 | 98% | 1g |
$475 | 2024-07-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C848108-25mg |
5-Chloro-6-methylpyridin-3-ol |
51984-63-5 | 98% | 25mg |
¥377.10 | 2022-01-11 | |
| abcr | AB442055-250 mg |
5-Chloro-6-methylpyridin-3-ol; . |
51984-63-5 | 250mg |
€333.70 | 2023-04-22 | ||
| abcr | AB442055-1 g |
5-Chloro-6-methylpyridin-3-ol; . |
51984-63-5 | 1g |
€682.40 | 2023-04-22 |
5-Chloro-6-methylpyridin-3-ol Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 5-Chloro-6-methylpyridin-3-ol
Introduction to 5-Chloro-6-methylpyridin-3-ol (CAS No. 51984-63-5)
5-Chloro-6-methylpyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 51984-63-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of both chloro and hydroxyl substituents on the pyridine ring imparts unique reactivity and functionality, making 5-Chloro-6-methylpyridin-3-ol a valuable intermediate in the synthesis of various pharmacologically active molecules.
The structural framework of 5-Chloro-6-methylpyridin-3-ol consists of a six-membered aromatic ring containing nitrogen, with a chlorine atom at the 5-position and a methyl group at the 6-position. The hydroxyl group is located at the 3-position, contributing to its polarity and potential for further functionalization. This arrangement of substituents makes the compound a versatile scaffold for drug discovery, allowing for modifications that can enhance binding affinity, metabolic stability, and pharmacokinetic properties.
In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives due to their proven efficacy in treating a wide range of diseases. 5-Chloro-6-methylpyridin-3-ol has been explored as a key intermediate in the synthesis of several lead compounds that exhibit promising biological activities. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in targeting cancers and inflammatory diseases. The chlorine substituent facilitates nucleophilic aromatic substitution reactions, while the hydroxyl group can engage in hydrogen bonding interactions, making it an ideal candidate for designing molecules with specific binding profiles.
One of the most notable applications of 5-Chloro-6-methylpyridin-3-ol is in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and receptors. Researchers have leveraged the structural features of 5-Chloro-6-methylpyridin-3-ol to design molecules that inhibit viral replication by targeting key enzymes such as proteases and polymerases. Preliminary studies have shown that derivatives of this compound exhibit potent antiviral activity against various strains of viruses, including those responsible for influenza and hepatitis.
The synthesis of 5-Chloro-6-methylpyridin-3-ol typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the chlorination of 6-methylpyridin-3-ol using chlorinating agents such as phosphorus oxychloride (POCl₃). This reaction proceeds under controlled conditions to yield the desired product with high selectivity. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the chloro substituent more selectively, minimizing unwanted side products.
Given its significance in drug development, 5-Chloro-6-methylpyridin-3-ol has been extensively studied in terms of its physicochemical properties and potential toxicological effects. Computational modeling techniques have been used to predict its solubility, stability, and interaction with biological targets. These studies have provided valuable insights into optimizing its pharmacokinetic profile and reducing potential side effects. Additionally, experimental toxicology studies have assessed its acute and chronic toxicity profiles, ensuring that any further development adheres to safety standards.
The pharmaceutical industry has shown particular interest in 5-Chloro-6-methylpyridin-3-ol due to its potential as a building block for next-generation therapeutics. Collaborative efforts between academic researchers and industry scientists have led to several patents describing novel derivatives with enhanced biological activity. These derivatives are being evaluated in preclinical studies to assess their efficacy and safety before moving into human clinical trials. The success of these efforts could lead to new treatments for unmet medical needs across various therapeutic areas.
Looking ahead, the future prospects for 5-Chloro-6-methylpyridin-3-ol appear promising as research continues to uncover new applications and optimize its synthetic pathways. Advances in synthetic methodologies, such as flow chemistry and biocatalysis, may further streamline its production while maintaining high purity standards. Furthermore, innovations in drug delivery systems could enhance the therapeutic potential of derivatives based on this compound by improving bioavailability and targeted action.
In conclusion,5-Chloro-6-methylpyridin-3-o,l (CAS No. 51984-,63-,5) is a versatile and important compound with significant implications in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing molecules with diverse biological activities. As ongoing research continues to explore its potential applications, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents that address some of today's most pressing medical challenges.
51984-63-5 (5-Chloro-6-methylpyridin-3-ol) Related Products
- 1805033-25-3(3-Chloro-2-(difluoromethyl)-5-hydroxypyridine)
- 1227516-63-3((3-Chloro-5-methoxypyridin-2-yl)methanol)
- 1355070-34-6(5-Chloro-6-phenylpyridin-3-OL)
- 1211590-06-5(3-Chloro-5-methoxypyridine-2-carbaldehyde)
- 1227499-34-4(3-Chloro-5-hydroxypicolinaldehyde)
- 774479-35-5(3-Chloro-5-hydroxypyridine-2-methanol)
- 137778-10-0(3-Pyridinol, 5-chloro-2,6-dimethyl-)
- 1262860-70-7(3-Chloro-5-hydroxypicolinonitrile)
- 91420-23-4(5-chloro-2-methyl-3-Pyridinol)
- 1805180-00-0(6-(Bromomethyl)-5-chloropyridin-3-ol)